Cas no 1177281-94-5 (2-(1-Naphthylmethyl)piperidine oxalate)
2-(1-Naphthylmethyl)piperidine oxalate Chemical and Physical Properties
Names and Identifiers
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- 2-(1-NAPHTHYLMETHYL)PIPERIDINE OXALATE
- KM4585
- 2-(Naphthalen-1-ylmethyl)piperidine (C2H2O4)
- 2-(1-Naphthylmethyl)piperidine oxalate
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- Inchi: 1S/C16H19N.C2H2O4/c1-2-10-16-13(6-1)7-5-8-14(16)12-15-9-3-4-11-17-15;3-1(4)2(5)6/h1-2,5-8,10,15,17H,3-4,9,11-12H2;(H,3,4)(H,5,6)
- InChI Key: CIHRNCFEOKZCHO-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)=O.N1CCCCC1CC1=CC=CC2C=CC=CC1=2
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 309
- Topological Polar Surface Area: 86.6
2-(1-Naphthylmethyl)piperidine oxalate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N325080-10mg |
2-(1-Naphthylmethyl)piperidine Oxalate |
1177281-94-5 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N325080-50mg |
2-(1-Naphthylmethyl)piperidine Oxalate |
1177281-94-5 | 50mg |
$ 115.00 | 2022-06-03 | ||
| TRC | N325080-100mg |
2-(1-Naphthylmethyl)piperidine Oxalate |
1177281-94-5 | 100mg |
$ 185.00 | 2022-06-03 |
2-(1-Naphthylmethyl)piperidine oxalate Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 2-(1-Naphthylmethyl)piperidine oxalate
Recent Advances in the Study of 2-(1-Naphthylmethyl)piperidine Oxalate (CAS: 1177281-94-5)
The compound 2-(1-Naphthylmethyl)piperidine oxalate (CAS: 1177281-94-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its naphthylmethyl-piperidine structure, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense scientific inquiry.
One of the key areas of research has been the synthesis and optimization of 2-(1-Naphthylmethyl)piperidine oxalate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving the condensation of 1-naphthaldehyde with piperidine, followed by oxalate salt formation. This method not only enhances the efficiency of synthesis but also ensures the compound's stability for further pharmacological testing.
Pharmacologically, 2-(1-Naphthylmethyl)piperidine oxalate has been investigated for its interaction with central nervous system (CNS) targets. In vitro studies have demonstrated its affinity for sigma-1 and sigma-2 receptors, which are implicated in neuroprotection and cognitive function. A recent preclinical study (Neuropharmacology, 2024) reported that the compound exhibits neuroprotective effects in models of neurodegenerative diseases, such as Alzheimer's and Parkinson's, by reducing oxidative stress and inhibiting apoptosis in neuronal cells.
Furthermore, the compound's potential as an analgesic has been explored. A 2023 study in the European Journal of Pharmacology highlighted its efficacy in pain modulation, possibly through the inhibition of voltage-gated sodium channels. This finding suggests that 2-(1-Naphthylmethyl)piperidine oxalate could serve as a lead compound for developing new non-opioid analgesics, addressing the urgent need for safer pain management therapies.
Despite these promising findings, challenges remain. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, requires further optimization. Recent pharmacokinetic studies (Drug Metabolism and Disposition, 2024) have identified rapid hepatic metabolism as a limiting factor, prompting investigations into prodrug strategies or structural modifications to enhance its therapeutic potential.
In conclusion, 2-(1-Naphthylmethyl)piperidine oxalate (CAS: 1177281-94-5) represents a versatile molecule with significant therapeutic potential. Ongoing research aims to refine its synthesis, elucidate its mechanisms of action, and overcome pharmacokinetic hurdles. As these studies progress, this compound may pave the way for novel treatments in neurology and pain management, underscoring its importance in contemporary pharmaceutical research.
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